1-[2-(Hydroxymethyl)-4,6-dimethyl-2,3-dihydro-1H-indol-1-yl]ethan-1-one

• CAS No.: 647009-31-2
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 1-[2-(hydroxymethyl)-4,6-dimethyl-2,3-dihydroindol-1-yl]ethanone
• InChI: InChI=1S/C13H17NO2/c1-8-4-9(2)12-6-11(7-15)14(10(3)16)13(12)5-8/h4-5,11,15H,6-7H2,1-3H3
• InChI Key: ASLVGNYURDNGMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2CC(N(C2=C1)C(=O)C)CO)C

Description

1-[2-(Hydroxymethyl)-4,6-dimethyl-2,3-dihydro-1H-indol-1-yl]ethan-1-one is a compound belonging to the indole family, which is a significant class of heterocyclic compounds. Indoles are known for their wide range of biological activities and are found in many natural products and pharmaceuticals

Preparation Methods

The synthesis of 1-[2-(Hydroxymethyl)-4,6-dimethyl-2,3-dihydro-1H-indol-1-yl]ethan-1-one typically involves the formation of the indole ring followed by functionalization at specific positions. One common method involves the reaction of 4,6-dimethyl-2,3-dihydro-1H-indole with formaldehyde under acidic conditions to introduce the hydroxymethyl group . Industrial production methods may involve optimized reaction conditions to ensure high yield and purity, such as the use of catalysts and controlled temperature and pressure conditions .

Chemical Reactions Analysis

1-[2-(Hydroxymethyl)-4,6-dimethyl-2,3-dihydro-1H-indol-1-yl]ethan-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to a carboxyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The carbonyl group can be reduced to a hydroxyl group using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The indole ring can undergo electrophilic substitution reactions, such as nitration, halogenation, and sulfonation, under appropriate conditions.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the study of reaction mechanisms and synthetic pathways.

Biology: It is used in the development of bioactive molecules and pharmaceuticals due to its potential biological activities.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-[2-(Hydroxymethyl)-4,6-dimethyl-2,3-dihydro-1H-indol-1-yl]ethan-1-one involves its interaction with specific molecular targets and pathways. The hydroxymethyl and carbonyl groups play a crucial role in its reactivity and binding to biological targets. The indole ring structure allows it to interact with various enzymes and receptors, potentially modulating their activity .

Comparison with Similar Compounds

Similar compounds include other indole derivatives such as:

Indole-3-acetic acid: A plant hormone with significant biological activity.

4-(Hydroxymethyl)-2-methylindole: Another indole derivative with similar functional groups.

1H-indazole: A structurally related compound with different biological activities.

1-[2-(Hydroxymethyl)-4,6-dimethyl-2,3-dihydro-1H-indol-1-yl]ethan-1-one is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties .